Cas no 1216580-75-4 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride
• CAS No: 1216580-75-4
• MF: C₂₀H₂₃ClFN₃OS
• MW: 407.932525873184
• CID: 5473165
• Update Time: 2025-07-20

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide:hydrochloride
• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride

• Inchi： 1S/C20H22FN3OS.ClH/c1-13-11-17-18(12-14(13)2)26-20(22-17)24(10-9-23(3)4)19(25)15-7-5-6-8-16(15)21;/h5-8,11-12H,9-10H2,1-4H3;1H
• InChI Key： UKQHRLHHNQUAHP-UHFFFAOYSA-N
• SMILES： C(N(CCN(C)C)C1=NC2=CC(C)=C(C)C=C2S1)(=O)C1=CC=CC=C1F.[H]Cl

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride

Comprehensive Overview of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride (CAS No. 1216580-75-4)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride (CAS No. 1216580-75-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the dimethylaminoethyl and fluorobenzamide moieties, which contribute to its pharmacological properties.

The compound's CAS No. 1216580-75-4 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its molecular structure combines a benzothiazole core with a fluorinated aromatic ring, making it a subject of interest in drug discovery. Recent studies have explored its potential as a kinase inhibitor, a topic highly searched in academic and pharmaceutical circles. Kinase inhibitors are pivotal in targeting diseases like cancer and inflammatory disorders, aligning with current trends in personalized medicine.

In the context of AI-driven drug discovery, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride exemplifies how computational tools can optimize molecular design. Searches for "benzothiazole derivatives in drug development" and "fluorobenzamide applications" have surged, reflecting growing curiosity about its mechanisms. The compound's hydrochloride salt form enhances solubility, a critical factor in bioavailability—a frequently discussed topic in formulation science.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often queried in search engines by chemistry students and professionals. The inclusion of a fluorine atom in its structure is noteworthy, as fluorination is a hot topic in medicinal chemistry due to its ability to modulate drug metabolism and binding affinity.

Ongoing research into CAS No. 1216580-75-4 also intersects with green chemistry principles, as scientists seek sustainable synthesis routes. Queries like "eco-friendly synthesis of benzothiazoles" highlight this trend. Additionally, the compound's potential as a bioimaging probe has been explored, leveraging the benzothiazole scaffold's fluorescent properties—a niche yet growing area in diagnostic imaging.

In summary, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-2-fluorobenzamide hydrochloride represents a multifaceted compound with applications spanning drug discovery, materials science, and diagnostics. Its CAS No. 1216580-75-4 ensures traceability, while its structural complexity continues to inspire innovation in research laboratories worldwide.